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Compound of Interest

Compound Name: 13-O-Acetylcorianin

Cat. No.: B1182243

An In-depth Technical Guide to 13-O-Acetylcorianin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13-O-Acetylcorianin, a
sesquiterpenoid lactone of the picrotoxane family. It covers the compound's chemical structure,
physicochemical properties, biological activity, and hypothesized mechanism of action, with a
focus on presenting quantitative data and experimental methodologies.

Chemical Structure and Properties

13-O-Acetylcorianin is a naturally occurring neurotoxin found in plants of the Coriaria genus,
such as Coriaria intermedia and Coriaria microphylla.[1][2] Its complex polycyclic structure is
characteristic of picrotoxane sesquiterpenoids and features an acetyl group at the 13th
position.[3] This modification is believed to influence its lipophilicity and may affect its potency
and toxicokinetics. The chemical identity and properties of 13-O-Acetylcorianin are
summarized in the tables below.

Table 1: Chemical Identifiers for 13-O-Acetylcorianin
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Identifier Value

[(1R,2S,4R,5R,8S,9R,12S,13R,14R)-1-hydroxy-
13-methyl-11-0x0-14-prop-1-en-2-yl-3,7,10-

IUPAC Name _
trioxapentacyclo[6.4.1.1°,12,02,4.0°,23]tetradecan-
5-yl] acetate[3]

Molecular Formula C17H2007[3]

CAS Number 108887-44-1

CC(=C)C1C2C3C4(C(CO3)
(C5C(C4(C1C(=0)02)0)05)0C(=0)C)C

Canonical SMILES

CC(=C)[C@@H]1[C@@H]2[C@@H]3[C@]4(--
Isomeric SMILES INVALID-LINK--([C@H]5--INVALID-LINK--
05)0C(=0)C)C

INChI=1S/C17H2007/c1-6(2)8-9-14(19)22-
10(8)11-15(4)16(5-21-11,24-7(3)18)12-13(23-

InChl
12)17(9,15)20/h8-13,20H,1,5H2,2-
4H3/8-,9+,10+,11+,12+,13- 15-,16+,17-/m0/s1
InChl Key GHRWKEZPHWVFKN-VKLNUZRBSA-N

Table 2: Physicochemical Properties of 13-O-
Acetylcorianin

Property Value Source
Molecular Weight 336.3 g/mol

Boiling Point 516.4+50.0 °C (Predicted)

Density 1.45+0.1 g/cm? (Predicted)

pKa 12.49+0.70 (Predicted)

Note: Experimental data for many physicochemical properties are not extensively documented
in publicly available literature. The values presented are largely predicted from computational
models.
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Biological Activity and Mechanism of Action

The primary biological effect of 13-O-Acetylcorianin is its potent neurotoxicity. This activity
stems from its function as a non-competitive antagonist of the y-aminobutyric acid type A
(GABA-A) receptor. The GABA-A receptor is a crucial component of inhibitory
neurotransmission in the central nervous system of both vertebrates and insects. By blocking
the chloride ion channel of the GABA-A receptor, 13-O-Acetylcorianin and related picrotoxane
sesquiterpenoids inhibit the hyperpolarizing effect of GABA, leading to hyperexcitability and
convulsions. While comprehensive biological data for 13-O-Acetylcorianin is limited, the
activity of structurally related compounds from the Coriaria genus is well-documented.

Hypothesized Signaling Pathway

The interaction of 13-O-Acetylcorianin with the GABA-A receptor is a critical aspect of its
neurotoxic action. The following diagram illustrates this hypothesized signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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